Cas no 2137601-32-0 (4-Bromo-1-chloro-8-methoxyisoquinoline)

• Product Name: 4-Bromo-1-chloro-8-methoxyisoquinoline
• CAS No: 2137601-32-0
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 4779155
• Update Time: 2023-08-17

4-Bromo-1-chloro-8-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-chloro-8-methoxyisoquinoline

• Inchi： 1S/C10H7BrClNO/c1-14-8-4-2-3-6-7(11)5-13-10(12)9(6)8/h2-5H,1H3
• InChI Key： JUVALKVPKIXRPL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C(=CC=CC=21)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1